Cas no 3696-36-4 (Propanedinitrile,2-methyl-)

Propanedinitrile,2-methyl- structure

Product Name:Propanedinitrile,2-methyl-

CAS No:3696-36-4

Molecular Formula:C₉H₈BNO₂

Molecular Weight:172.97632

CID:307284

PubChem ID:19425

Propanedinitrile,2-methyl- Properties

Names and Identifiers

- Propanedinitrile,2-methyl-
- 1-ISOQUINOLINEBORONIC ACID
- 1-Isoquinolylboronic acid
- 2-METHYLMALONONITRILE
- 1,1-dimethylethanethiol
- 2-Isobutanethiol
- 2-methyl-2-propanethio
- 2-methyl-2propanethiol
- 2-methylmalonitrile
- 2-methyl-propane-2-thiol
- 2-methylpropanedinitrile
- methyl malonitrile
- methyl malononitrile
- methylmalonodinitrile
- TBM(TM)
- T-BUTYL MERCAPTAN
- TERT-BUTANETHIOL
- tert-butylmercaptan
- tert-Butylmercaptane
- tert-Butylthiol
- tert-C4H9SH
- tertiarybutylmercaptan
- Z844634884
- DTXSID00958138
- CS-0263861
- Dicyanoethane
- Methyl-malonitril
- F8887-5827
- 2-Methylmalononitril
- MFCD01715963
- BRN 1737753
- Propanedinitrile, methyl-
- 2-Methylmalononitrile #
- Methyl-malonitril [German]
- 3-02-00-01684 (Beilstein Handbook Reference)
- AKOS010958701
- Methylpropanedinitrile
- EN300-90389
- Methylmalononitrile
- 3696-36-4
- 1,1-Dicyanoethane
- MALONONITRILE, METHYL-
- +Expand
- InChIKey： LXUTYOVUICAOGH-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H4N2/c1-4(2-5)3-6/h4H,1H3
- SMILES： CC(C#N)C#N

Computed Properties

Exact Mass: 80.03740
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 80.037448
Heavy Atom Count: 6
Complexity: 103
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 47.6

Experimental Properties

LogP: 0.66966
PSA: 47.58000
Refractive Index: 1.645
Boiling Point: 197.5 °C at 760 mmHg
Melting Point: 54 °C
Flash Point: 81.8 °C
Density: Relative vapor density (air = 1): 2.1

Propanedinitrile,2-methyl- Security Information

Propanedinitrile,2-methyl- Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Propanedinitrile,2-methyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007D8T-50mg	Propanedinitrile,2-methyl-	3696-36-4	95%	50mg	$1315.00	2024-05-04
A2B Chem LLC	AD42957-50mg	Propanedinitrile,2-methyl-	3696-36-4	95%	50mg	$178.00	2024-04-20
Aaron	AR007DH5-50mg	Propanedinitrile,2-methyl-	3696-36-4	95%	50mg	$1385.00
abcr	AB401278-250mg	2-Methylmalononitril ; .	3696-36-4		250mg	€482.50
Ambeed	A707044-1g	2-methylpropanedinitrile	3696-36-4	95%	1g	$1195.0
Enamine	EN300-90389-0.05g	2-methylpropanedinitrile	3696-36-4	95%	0.05g	$135.0	2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1334531-50mg	2-Methylpropanedinitrile	3696-36-4	95%	50mg	￥3639.00

Propanedinitrile,2-methyl- Related Literature

1. Tetrapodal amidoxime ligands I. Coordination isomerism due to self-complementary dimerization of a pyramidal cobalt(iii) coordination module

John P. Boyd,Elisabeth Irran,Andreas Grohmann Dalton Trans. 2012 41 2477
2. Electron-addition and electron-loss pathways for cyanoalkanes

Harish Chandra,Martyn C. R. Symons J. Chem. Soc. Faraday Trans. 1 1988 84 3401
3. Highly enantioselective synthesis of α,α-disubstituted malonamic acids through asymmetric hydrolysis of dinitriles with Rhodococcus sp. CGMCC 0497

Zhong-Liu Wu,Zu-Yi Li Chem. Commun. 2003 386
4. Introduction of cyclic dithioacetal functions into activated methylene compounds by treatment with 2-alkoxy-1,3-benzodithioles

Jyuzo Nakayama J. Chem. Soc. Perkin Trans. 1 1976 540
5. Regiochemistry in alkylation, acylation and methoxycarbonylation of alkali salts from 2-substituted alkenylpropanedinitriles

Hege Karlsen,P?l H. Songe,Lise Kristin Sunsby,Lise Cathrine Hagen,Per Kolsaker,Christian R?mming J. Chem. Soc. Perkin Trans. 1 2001 497
6. Br?nsted acid and Pd–PHOX dual-catalysed enantioselective addition of activated C-pronucleophiles to internal dienes

Sangjune Park,Nathan J. Adamson,Steven J. Malcolmson Chem. Sci. 2019 10 5176
7. Mechanistic differences between aryl iodide electrophiles and pronucleophiles in Pd-catalyzed coupling with cyclopropenes: a DFT study

Kang Lv,Xiaoguang Bao Org. Chem. Front. 2022 9 5237
8. Metal organic frameworks as heterogeneous catalysts for the production of fine chemicals

Amarajothi Dhakshinamoorthy,Maksym Opanasenko,Ji?í ?ejka,Hermenegildo Garcia Catal. Sci. Technol. 2013 3 2509
9. Mild polyaddition and polyalkylation based on the carbon–carbon bond formation reaction of active methylene

Caicai Jiao,Lilong Gao,Bing Yu,Hailin Cong,Youqing Shen RSC Adv. 2019 9 40455
10. Electrochemical synthesis of some 2-aminobenzofuran-3-carbonitrile and 2-aminobenzofuran-3-carboxylate derivatives: product diversity by changing the applied current density

Mahnaz Sharafi-Kolkeshvandi,Davood Nematollahi,Firozeh Pouladi,Pouria Patoghi New J. Chem. 2018 42 14876

3696-36-4 (Propanedinitrile,2-methyl-) Related Products

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:3696-36-4)Propanedinitrile,2-methyl-

Purity:99%

Quantity:1g

Price($):1076.0